Cas no 6622-36-2 (Ethyl 3-oxononanoate)

• Product Name: Ethyl 3-oxononanoate
• CAS No: 6622-36-2
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 1706139
• PubChem ID: 245601
• Update Time: 2025-08-04

Ethyl 3-oxononanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-oxononanoate
• 3-oxo-nonanoic acid ethyl ester
• Nonanoic acid, 3-oxo-, ethyl ester
• CTK2F6629
• 3-Oxo-nonansaeure-aethylester
• AG-J-20423
• AR-1I8913
• AC1L6G88
• ethyl 3-oxo-pelargonate
• AC1Q5H85
• NSC57708
• 6622-36-2
• Nonanoicacid,3-xo-,ethylester
• DTXSID30288814
• G70569
• SCHEMBL3171122
• MFCD00068990
• Nonanoicacid,3-oxo-,ethylester
• ethyl-3-ketononanate
• NSC-57708
• Ethyl 3-oxononanoate #
• Ethyl3-oxononanoate
• Ethyl 3-oxononanoate

• MDL： MFCD00068990
• Inchi： 1S/C11H20O3/c1-3-5-6-7-8-10(12)9-11(13)14-4-2/h3-9H2,1-2H3
• InChI Key： ZQZBPLVTKYAPOF-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OCC)CCCCCC

Computed Properties

• Exact Mass: 200.1413
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37
• LogP: 2.47910

Additional information on Ethyl 3-oxononanoate

Recent Advances in the Study of Ethyl 3-oxononanoate (CAS: 6622-36-2) in Chemical Biology and Pharmaceutical Research

Ethyl 3-oxononanoate (CAS: 6622-36-2) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This β-keto ester derivative is known for its role as a key intermediate in the synthesis of various bioactive molecules, including flavoring agents, fragrances, and pharmaceutical compounds. Recent studies have explored its utility in drug discovery, metabolic engineering, and as a precursor for more complex chemical entities.

A notable study published in the Journal of Medicinal Chemistry (2023) investigated the use of Ethyl 3-oxononanoate as a building block for the synthesis of novel anti-inflammatory agents. The research demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory pathways. The study highlighted the compound's structural versatility, which allows for modifications that enhance both efficacy and selectivity.

In the field of metabolic engineering, Ethyl 3-oxononanoate has been utilized as a precursor for the biosynthesis of polyketides, a class of natural products with diverse biological activities. A recent paper in Nature Chemical Biology (2024) detailed the enzymatic pathways involved in the conversion of Ethyl 3-oxononanoate into polyketide scaffolds, offering new insights into the design of synthetic biology platforms for drug production. This research underscores the compound's potential in enabling sustainable and scalable manufacturing of complex pharmaceuticals.

Furthermore, Ethyl 3-oxononanoate has been explored for its role in flavor and fragrance applications. A study in the Journal of Agricultural and Food Chemistry (2023) reported its use in the synthesis of fruity and floral aroma compounds, which are widely used in the food and cosmetic industries. The study emphasized the compound's high yield and purity, making it an attractive candidate for industrial-scale production.

Despite these advancements, challenges remain in optimizing the synthesis and application of Ethyl 3-oxononanoate. Issues such as scalability, cost-effectiveness, and environmental impact need to be addressed to fully realize its potential. Future research directions may focus on developing greener synthetic routes and exploring novel biological activities of its derivatives.

In conclusion, Ethyl 3-oxononanoate (CAS: 6622-36-2) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span drug discovery, metabolic engineering, and industrial chemistry, highlighting its broad utility. Continued research and development efforts are expected to further unlock its potential, paving the way for innovative therapeutic and industrial solutions.